Cas no 18832-26-3 (Pentasiloxane,1,1,1,9,9,9-hexamethyl-3,3,5,5,7,7-hexakis[(trimethylsilyl)oxy]-)

• Product Name: Pentasiloxane,1,1,1,9,9,9-hexamethyl-3,3,5,5,7,7-hexakis[(trimethylsilyl)oxy]-
• CAS No: 18832-26-3
• MF: C₂₄H₇₂O₁₀Si₁₁
• MW: 829.762998580933
• CID: 1380428
• PubChem ID: 71306897
• Update Time: 2025-04-20

Pentasiloxane,1,1,1,9,9,9-hexamethyl-3,3,5,5,7,7-hexakis[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Pentasiloxane,1,1,1,9,9,9-hexamethyl-3,3,5,5,7,7-hexakis[(trimethylsilyl)oxy]-
• 51777-38-9
• bis(trimethylsilyl) bis[tris(trimethylsilyloxy)silyl] silicate
• Octakis(trimethylsilyl) trisilicate
• G78387
• bis{2,2,6,6-tetramethyl-4-[(trimethylsilyl)oxy]-3,5-dioxa-2,4,6-trisilaheptan-4-yl} ditrimethylsilyl silicate
• Ctakis(Trimethylsiloxy)Silsesquioxane
• 18832-26-3
• Ctakis(Trimethylsiloxy)-T8-Silsesquioxane
• Octakis(trimethylsiloxy)silsesquioxane
• octakis(trimethylsiloxy)si-lsesquioxane

• MDL： MFCD01310212
• Inchi： 1S/C24H72O10Si11/c1-35(2,3)25-43(26-36(4,5)6,27-37(7,8)9)33-45(31-41(19,20)21,32-42(22,23)24)34-44(28-38(10,11)12,29-39(13,14)15)30-40(16,17)18/h1-24H3
• InChI Key： VLEKPQBXDHFSQO-UHFFFAOYSA-N
• SMILES： [Si](O[Si](C)(C)C)(O[Si](C)(C)C)(O[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C)O[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 828.25874037g/mol
• Monoisotopic Mass: 828.25874037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 20
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų